Cas no 33419-22-6 (3-Amino-5,5-dimethylcyclohex-2-enone hydrochloride)

• Product Name: 3-Amino-5,5-dimethylcyclohex-2-enone hydrochloride
• CAS No: 33419-22-6
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 1084399
• PubChem ID: 73553788
• Update Time: 2025-04-20

3-Amino-5,5-dimethylcyclohex-2-enone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,5-dimethylcyclohex-2-enone hydrochloride
• 5,5-Dimethyl-3-oxo-1-cyclohexen-1-aminium chloride
• 2(1H)-Pyridinethione, 3-amino-5-(trifluoromethyl)-
• 3-amino-5-(trifluoromethyl)-pyridine-2-thiol
• 3-Amino-5,5-dimethyl-cyclohex-2-enon, Hydrochlorid
• 3-amino-5,5-dimethyl-cyclohex-2-enone, hydrochloride
• 3-amino-5-trifluoromethylpyridin-2-thiol
• ACMC-20lnw2
• CTK2J3683
• SureCN1668412
• 3-AMINO-5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE HYDROCHLORIDE
• 33419-22-6

• Inchi： 1S/C8H13NO.ClH/c1-8(2)4-6(9)3-7(10)5-8;/h3H,4-5,9H2,1-2H3;1H
• InChI Key： CLKATLOIAAUCFA-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=C(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų